![molecular formula C54H75N17O6 B1255460 (2S,3S)-1-[4-[4-[4-[(2S)-2-[4-[(1S)-1-amino-2-(4-hydroxyphenyl)ethyl]triazol-1-yl]-3-(1H-indol-2-yl)propanoyl]piperazin-1-yl]-6-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethylamino]-1,3,5-triazin-2-yl]piperazin-1-yl]-2-[4-[(1S)-1-amino-3-methylbutyl]triazol-1-yl]-3-methylpentan-1-one](/img/structure/B1255460.png)
(2S,3S)-1-[4-[4-[4-[(2S)-2-[4-[(1S)-1-amino-2-(4-hydroxyphenyl)ethyl]triazol-1-yl]-3-(1H-indol-2-yl)propanoyl]piperazin-1-yl]-6-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethylamino]-1,3,5-triazin-2-yl]piperazin-1-yl]-2-[4-[(1S)-1-amino-3-methylbutyl]triazol-1-yl]-3-methylpentan-1-one
Overview
Description
(2S,3S)-1-[4-[4-[4-[(2S)-2-[4-[(1S)-1-amino-2-(4-hydroxyphenyl)ethyl]-1-triazolyl]-3-(1H-indol-2-yl)-1-oxopropyl]-1-piperazinyl]-6-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethylamino]-1,3,5-triazin-2-yl]-1-piperazinyl]-2-[4-[(1S)-1-amino-3-methylbutyl]-1-triazolyl]-3-methyl-1-pentanone is a N-arylpiperazine.
Scientific Research Applications
Anticancer Activity
The heterocyclic compound has shown promising results in the realm of cancer treatment. A study demonstrated that a similar compound had significant in vitro anticancer activities against three human bone cancer cell lines: U2OS, Saos-2, and GC9811. This suggests potential applications in bone cancer therapy (Lv et al., 2019).
Electrochemical Properties
Electrochemical behavior of related compounds has been extensively studied. For instance, the electrochemical properties of a G-2-s-triazine-based dendrimer were investigated in dimethylsulfoxide solution. This research contributes to the understanding of the electrochemical characteristics of similar triazine compounds, which can have implications in various scientific and industrial applications (Lates et al., 2007).
Antimicrobial Activities
The compound's structure is conducive to antimicrobial properties. In a study, derivatives of norfloxacin, a compound structurally similar to the one , were synthesized and evaluated for antimicrobial activities. This suggests potential utility in developing new antimicrobial agents (Menteşe et al., 2013).
Anti-malarial Properties
Certain derivatives of the compound have been investigated for their anti-malarial activity. The crystal structures of active compounds were reported, and their biological studies indicated the importance of specific groups for generating activity, showing promise for anti-malarial drug development (Cunico et al., 2009).
Antifungal Applications
Derivatives of this compound have been synthesized and demonstrated significant antifungal activity against a variety of fungal cultures. This indicates potential applications in antifungal drug development (Upadhayaya et al., 2004).
properties
Product Name |
(2S,3S)-1-[4-[4-[4-[(2S)-2-[4-[(1S)-1-amino-2-(4-hydroxyphenyl)ethyl]triazol-1-yl]-3-(1H-indol-2-yl)propanoyl]piperazin-1-yl]-6-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethylamino]-1,3,5-triazin-2-yl]piperazin-1-yl]-2-[4-[(1S)-1-amino-3-methylbutyl]triazol-1-yl]-3-methylpentan-1-one |
|---|---|
Molecular Formula |
C54H75N17O6 |
Molecular Weight |
1058.3 g/mol |
IUPAC Name |
(2S,3S)-1-[4-[4-[4-[(2S)-2-[4-[(1S)-1-amino-2-(4-hydroxyphenyl)ethyl]triazol-1-yl]-3-(1H-indol-2-yl)propanoyl]piperazin-1-yl]-6-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethylamino]-1,3,5-triazin-2-yl]piperazin-1-yl]-2-[4-[(1S)-1-amino-3-methylbutyl]triazol-1-yl]-3-methylpentan-1-one |
InChI |
InChI=1S/C54H75N17O6/c1-6-25-75-27-29-77-30-28-76-26-16-57-52-59-53(61-54(60-52)69-23-19-67(20-24-69)51(74)49(38(5)7-2)71-36-47(63-65-71)43(55)31-37(3)4)68-21-17-66(18-22-68)50(73)48(34-41-33-40-10-8-9-11-45(40)58-41)70-35-46(62-64-70)44(56)32-39-12-14-42(72)15-13-39/h1,8-15,33,35-38,43-44,48-49,58,72H,7,16-32,34,55-56H2,2-5H3,(H,57,59,60,61)/t38-,43-,44-,48-,49-/m0/s1 |
InChI Key |
LYPJMAWICLVTBU-DFUAESMTSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N1CCN(CC1)C2=NC(=NC(=N2)N3CCN(CC3)C(=O)[C@H](CC4=CC5=CC=CC=C5N4)N6C=C(N=N6)[C@H](CC7=CC=C(C=C7)O)N)NCCOCCOCCOCC#C)N8C=C(N=N8)[C@H](CC(C)C)N |
Canonical SMILES |
CCC(C)C(C(=O)N1CCN(CC1)C2=NC(=NC(=N2)N3CCN(CC3)C(=O)C(CC4=CC5=CC=CC=C5N4)N6C=C(N=N6)C(CC7=CC=C(C=C7)O)N)NCCOCCOCCOCC#C)N8C=C(N=N8)C(CC(C)C)N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6E)-6-(3-ethoxy-4-hydroxybenzylidene)-2-(ethylsulfonyl)-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B1255379.png)
![4-methoxy-N-[[1-[(3-methyl-2-thiophenyl)-oxomethyl]-3-piperidinyl]methyl]benzenesulfonamide](/img/structure/B1255380.png)
![5,7-Dimethoxy-4-methyl-8-[3-(4-morpholinyl)-1-(3,4,5-trimethoxyphenyl)propyl]-1-benzopyran-2-one](/img/structure/B1255386.png)
![6-[[[1-(2,6-dimethylphenyl)-5-tetrazolyl]thio]methyl]-N2,N2-dimethyl-1,3,5-triazine-2,4-diamine](/img/structure/B1255390.png)
![(1R,4R,5R,6R,8S,18R,19S)-4-ethenyl-5-isocyano-4,9,9,20,20-pentamethyl-7-oxa-11-azahexacyclo[14.3.1.05,19.06,8.010,18.012,17]icosa-10,12,14,16-tetraene-18,19-diol](/img/structure/B1255396.png)
